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Compound of Interest

Compound Name: 6-Ethylpyridin-3-amine

Cat. No.: B1339713

A note on the subject of this guide: While the initial focus was on the commercial suppliers and
technical data for 6-Ethylpyridin-3-amine, a comprehensive search of scientific and
commercial databases reveals a significant lack of available information for this specific
compound. In contrast, closely related analogs such as 6-Methylpyridin-3-amine and 6-
Chloropyridin-3-amine are well-documented and readily available, serving as crucial building
blocks in pharmaceutical research and development. This guide, therefore, will provide an in-
depth technical overview of these commercially accessible and scientifically relevant
aminopyridine scaffolds as a valuable resource for researchers, scientists, and drug
development professionals. The principles, protocols, and applications discussed herein are
likely to be highly transferable to the study of other substituted aminopyridines.

The Aminopyridine Scaffold: A Cornerstone in
Medicinal Chemistry

Aminopyridines are a class of heterocyclic organic compounds that are foundational to the
development of numerous therapeutic agents. Their rigid aromatic structure, combined with the
hydrogen bonding capabilities of the amine substituent, makes them ideal pharmacophores for
interacting with biological targets. The position of the amino group and other substituents on
the pyridine ring allows for fine-tuning of the molecule's electronic properties, solubility, and
metabolic stability, making them a versatile tool in the medicinal chemist's arsenal.

Derivatives of aminopyridines are integral to a wide range of pharmaceuticals, from antibiotics
and pain management medications to antidepressants.[1] The strategic modification of the
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aminopyridine core is a key strategy in the discovery of novel drugs.[2]

Commercial Availability of Key Aminopyridine
Building Blocks

For researchers looking to incorporate aminopyridine scaffolds into their synthetic workflows, a
number of commercial suppliers offer a range of derivatives. While 6-Ethylpyridin-3-amine is
not readily found, the following related compounds are commercially available:

Compound CAS Number Representative Suppliers

BLD Pharm[3], Home

6-Methylpyridin-3-amine 3430-14-6 )
Sunshine Pharmal[4]
) o Sigma-Aldrich (MilliporeSigma)
2-Amino-6-methylpyridine 1824-81-3 5]
6-Chloropyridin-3-amine 5350-93-6 BenchChem
2-Ethyl-6-methylpyridin-3-
. 1344663-48-4 BLD Pharm(6]
amine
6-ETHYLPYRIDIN-2-AMINE 21717-29-3 Matrix Fine Chemicals[7]

It is recommended to contact the suppliers directly for the most up-to-date product
specifications, availability, and pricing.

Synthesis of Aminopyridine Scaffolds

The synthesis of substituted aminopyridines can be achieved through various established
chemical routes. A common and well-documented method for the preparation of 6-
Methylpyridin-3-amine involves the Hofmann rearrangement of 3-pyridinecarboxamide.[8]

Representative Synthesis of 6-Methylpyridin-3-amine[8]

This protocol describes the synthesis of 6-Methylpyridin-3-amine from 3-pyridinecarboxamide.

Materials:
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e 3-Pyridinecarboxamide

e Bromine

e 5% Sodium hydroxide solution

e Dichloromethane (CH2Cl2)

o Water

e Methanol

Experimental Protocol:

Slowly add bromine (17.3 g) to a 5% sodium hydroxide solution (303 ml).

 To this mixture, add 3-pyridinecarboxamide (13 g) over approximately 20 minutes,
maintaining a temperature of 273-278 K.

e Heat the reaction mixture in an oil bath at 343-353 K for 4 hours.
» After cooling, extract the product with dichloromethane.
e Wash the organic extract with water and dry it.

o Crystals suitable for X-ray analysis can be obtained by slow evaporation of a methanol
solution.

This method has been reported to yield approximately 77.6% of the final product.[8]

Physicochemical and Safety Data of Representative
Aminopyridines

Understanding the physical and chemical properties, as well as the safety considerations, is
paramount for the handling and use of any chemical compound. Below is a summary of
available data for 2-amino-6-methylpyridine, a close structural analog of the target compound.
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Property Value Source
Molecular Formula CeHsNz2 [5]
Molecular Weight 108.14 g/mol [8]
Melting Point 40 - 44 °C [5]
Boiling Point 208 - 209 °C [5]

Safety Information for 2-amino-6-methylpyridine:[5]

o Hazard Statements: Toxic if swallowed, fatal in contact with skin, causes skin irritation,
causes serious eye irritation, and may cause respiratory irritation.[5]

e Precautionary Statements: Avoid breathing dust. Do not get in eyes, on skin, or on clothing.
Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product.
Use only outdoors or in a well-ventilated area. Wear protective gloves/ protective clothing/
eye protection/ face protection.[5]

o First Aid: In case of ingestion, immediately call a poison center or doctor. If on skin, wash
gently with plenty of soap and water and seek immediate medical attention. If inhaled, move
the person to fresh air. If in eyes, rinse cautiously with water for several minutes.[5]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[5]

Researchers should always consult the specific Safety Data Sheet (SDS) for the particular
compound they are using and handle all chemicals in accordance with good laboratory
practices.

Applications in Drug Discovery and Development

Substituted aminopyridines are key intermediates in the synthesis of a wide array of biologically
active molecules. The chlorine atom in 6-Chloropyridin-3-amine, for example, serves as a
versatile handle for introducing various substituents through cross-coupling reactions, while the
amino group can be utilized in cyclization reactions to build more complex heterocyclic
systems.[2]
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Logical Workflow for Utilizing Aminopyridines in
Medicinal Chemistry
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Caption: Synthetic workflow for drug discovery using aminopyridine building blocks.

This workflow illustrates how a starting aminopyridine can be chemically modified to generate a
library of diverse compounds. These compounds are then screened for biological activity, and
the resulting data is used to inform further chemical modifications in an iterative process to
identify a potent and selective drug candidate.

Conclusion

While the specific compound 6-Ethylpyridin-3-amine remains elusive in the current chemical
landscape, the broader family of substituted aminopyridines represents a rich and fertile ground
for discovery. The commercial availability and well-established chemistry of analogs like 6-
Methylpyridin-3-amine and 6-Chloropyridin-3-amine provide researchers with the necessary
tools to explore the chemical space around this important pharmacophore. This guide has
provided a foundational understanding of the sourcing, synthesis, and application of these key
building blocks, empowering researchers to leverage the power of the aminopyridine scaffold in
their quest for novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Aminopyridine Landscape: A Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339713#6-ethylpyridin-3-amine-commercial-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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